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Compound of Interest

Compound Name: 2-Methyleicosane

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current understanding of the bioactivity of 2-
Methyleicosane. Following a comprehensive review of available scientific literature, it is
evident that research into the specific biological effects of this long-chain branched alkane is
exceptionally limited. Consequently, this document summarizes the sparse existing data and
provides a broader context based on the known roles of similar molecules.

Introduction to 2-Methyleicosane

2-Methyleicosane is a saturated hydrocarbon with the chemical formula C21Haa. Itis a
branched-chain alkane, specifically an isomer of heneicosane, with a methyl group located on
the second carbon of a twenty-carbon chain. While its physicochemical properties are
documented in various chemical databases, its biological activity remains largely unexplored.

Known Biological Mentions

The primary and sole mention of 2-Methyleicosane in a biological context arises from the
chemical analysis of plant volatiles.

Antimicrobial Activity of Plant Volatiles

A study analyzing the volatile components of Carthamus lanatus (safflower) identified 2-
Methyleicosane as one of many constituents in an essential oil extract.[1] This extract
exhibited antimicrobial activity against a range of bacteria and fungi.[1]
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It is critical to note that the observed antimicrobial effects were attributed to the entire volatile
extract, and the specific contribution, if any, of 2-Methyleicosane to this activity was not
determined. No studies have been conducted on the bioactivity of isolated 2-Methyleicosane.

Quantitative Bioactivity Data

A thorough search of scientific literature and bioactivity databases reveals a complete absence
of quantitative data for 2-Methyleicosane. There are no published reports detailing its ICso,
ECso, binding affinities, or other dose-response relationships for any biological target.

Table 1: Quantitative Bioactivity Data for 2-Methyleicosane

Assay Type Target ICso0 | ECs0 Source

Data Not Available Data Not Available Data Not Available

Experimental Protocols

Due to the lack of dedicated studies on the bioactivity of 2-Methyleicosane, there are no
specific experimental protocols to report for its biological assessment.

The general methodology used in the study that identified 2-Methyleicosane as part of an
active extract is summarized below.

Protocol for Antimicrobial Screening of Carthamus
lanatus Volatiles

The following is a generalized workflow based on the described methodology.[1]

Workflow for the analysis and antimicrobial testing of plant volatiles.

Signaling Pathways

There is no information available in the scientific literature regarding any signaling pathways
that are modulated by 2-Methyleicosane. The general understanding is that long-chain
alkanes are largely biologically inert and do not typically interact with specific signaling
cascades. Their primary roles are structural or as semiochemicals in insects.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://rpbs.journals.ekb.eg/article_74414_93e8409946ce1ccd52a5859c91f44fdc.pdf
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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